Ammonium carbonate
Overview
Description
Ammonium carbonate is a salt with the chemical formula (NH4)2CO3. It readily degrades to gaseous ammonia and carbon dioxide upon heating, and is used as a leavening agent and also as smelling salt . It is also known as baker’s ammonia and is a predecessor to the more modern leavening agents baking soda and baking powder . It is a colorless crystalline solid or a white powder with a strong odor of ammonia .
Synthesis Analysis
Ammonium carbonate is produced by combining carbon dioxide and aqueous ammonia . About 80,000 tons/year were produced as of 1997 .
Molecular Structure Analysis
The molecular formula for Ammonium Carbonate is (NH4)2CO3 . The IUPAC name is diazanium;carbonate . The InChI is InChI=1S/CH2O3.2H3N/c2-1(3)4;;/h(H2,2,3,4);2*1H3 .
Chemical Reactions Analysis
Ammonium carbonate slowly decomposes at standard temperature and pressure through two pathways . Thus any initially pure sample of ammonium carbonate will soon become a mixture including various byproducts . It reacts with acids to make an ammonium salt and carbon dioxide .
Physical And Chemical Properties Analysis
Ammonium carbonate appears as a colorless crystalline solid or a white powder with a strong odor of ammonia . The primary hazard is the threat to the environment . It has a molar mass of 96.09 g/mol and a density of 1.50 g/cm3 .
Scientific Research Applications
Catalyst for RF-aerogels
Ammonium Carbonate (AC) is used as a catalyst for the preparation of RF-aerogels . The application of AC leads to organic aerogels without metallic impurities, in contrast to conventional catalysts like sodium carbonate . The nanostructure varies accordingly over an order of magnitude .
Fertilizer
Ammonium carbonates are a group of fertilizer materials that include ammonium bicarbonate, ammonium carbonate hydrate, and ammonium carbamate . They can be synthesized from diverse nutrient-bearing liquid waste streams but are unstable in a moist environment .
Baking Powder
Ammonium carbonate is widely utilized as a leavening agent in lebkuchen, cookies, and flat biscuits .
Smelling Salts
Ammonium carbonate is used in smelling salts . These are chemical compounds often used for arousing consciousness.
Analytical Lab Reagent
In analytical laboratories, ammonium carbonate is used as a reagent . It helps in the detection and measurement of other substances.
Manufacturing of Rubber Materials
Ammonium carbonate plays a crucial role in the manufacturing of rubber materials . It acts as a curing agent, helping to stabilize the rubber compound.
Casein Glue
Ammonium carbonate is used in the production of casein glue . This type of glue is made from milk protein and is known for its strong adhesive properties.
Fire Extinguishing Compounds
Ammonium carbonate is used in the production of fire extinguishing compounds . These compounds are used to put out fires and prevent them from spreading.
Mechanism of Action
. It is composed of ammonium cations and carbonate anions . . .
Mode of Action
It is known that ammonium carbonate readily degrades to gaseous ammonia and carbon dioxide upon heating . This property is utilized in its application as a leavening agent in baking, where the released gases cause the dough or batter to rise .
Biochemical Pathways
It is known that ammonium carbonate can participate in reactions involving carbon dioxide and aqueous ammonia . In the context of biomineralization, a complex set of molecular pathways increases
HCO3−HCO_3^-HCO3−
uptake, storage, and conversion toCO2CO_2CO2
within cells .Pharmacokinetics
It is known that ammonium carbonate readily decomposes into ammonia and carbon dioxide, indicating that it may have a short half-life in the body .
Result of Action
Ammonium carbonate is used as an expectorant, which helps in the treatment of cough and phlegm . As a leavening agent, it releases gases upon heating, causing dough or batter to rise, resulting in lighter and fluffier baked goods .
Action Environment
Ammonium carbonate is sensitive to environmental factors such as temperature and moisture . It readily decomposes to gaseous ammonia and carbon dioxide upon heating . It is also known to slowly decompose at standard temperature and pressure through two pathways . Environmental factors can influence the rate of this decomposition, thereby affecting the compound’s action, efficacy, and stability .
Safety and Hazards
Future Directions
Carbon capturing technologies are recognized as a cornerstone solution in reducing greenhouse gas emissions to meet the 2050 emissions targets set during the past Paris agreement . Recently, ammonia has become a major carbon-free chemical to absorb CO2 emissions from flue gases . Future efforts are expected to focus on reducing these costs since renewable energy-based systems are also used to co-produce chemical commodities, such as urea and ammonium bicarbonate .
properties
IUPAC Name |
diazanium;carbonate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/CH2O3.2H3N/c2-1(3)4;;/h(H2,2,3,4);2*1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PRKQVKDSMLBJBJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(=O)([O-])[O-].[NH4+].[NH4+] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
(NH4)2CO3, CH8N2O3 | |
Record name | ammonium carbonate | |
Source | Wikipedia | |
URL | https://en.wikipedia.org/wiki/Ammonium_carbonate | |
Description | Chemical information link to Wikipedia. | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Related CAS |
10361-29-2 (unspecified ammonium salt) | |
Record name | Ammonium carbonate | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000506876 | |
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DSSTOX Substance ID |
DTXSID5047457 | |
Record name | Ammonium carbonate | |
Source | EPA DSSTox | |
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Molecular Weight |
96.09 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Ammonium carbonate appears as a colorless crystalline solid or a white powder with a strong odor of ammonia. Noncombustible. The primary hazard is the threat to the environment. Immediate steps should be taken to limit spread to the environment. Used to make other ammonium compounds, in pharmaceuticals, in food processing., Dry Powder; Liquid, White powder or hard, white or translucent masses or crystals. Becomes opaque on exposure to air and is finally converted into white porous lumps or powder (of ammonium bicarbonate) due to loss of ammonia and carbon dioxide, Colorless crystals or white powder with strong ammonia odor; [CAMEO] | |
Record name | AMMONIUM CARBONATE | |
Source | CAMEO Chemicals | |
URL | https://cameochemicals.noaa.gov/chemical/2421 | |
Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
Explanation | CAMEO Chemicals and all other CAMEO products are available at no charge to those organizations and individuals (recipients) responsible for the safe handling of chemicals. However, some of the chemical data itself is subject to the copyright restrictions of the companies or organizations that provided the data. | |
Record name | Carbonic acid, ammonium salt (1:2) | |
Source | EPA Chemicals under the TSCA | |
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Record name | AMMONIUM CARBONATE | |
Source | EU Food Improvement Agents | |
URL | https://eur-lex.europa.eu/legal-content/EN/ALL/?uri=CELEX%3A32012R0231 | |
Description | Commission Regulation (EU) No 231/2012 of 9 March 2012 laying down specifications for food additives listed in Annexes II and III to Regulation (EC) No 1333/2008 of the European Parliament and of the Council Text with EEA relevance | |
Record name | Ammonium carbonate | |
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Solubility |
Soluble in water, 100g/100 g water at 15 °C, Slowly soluble in 4 parts water | |
Record name | AMMONIUM CARBONATE | |
Source | EU Food Improvement Agents | |
URL | https://eur-lex.europa.eu/legal-content/EN/ALL/?uri=CELEX%3A32012R0231 | |
Description | Commission Regulation (EU) No 231/2012 of 9 March 2012 laying down specifications for food additives listed in Annexes II and III to Regulation (EC) No 1333/2008 of the European Parliament and of the Council Text with EEA relevance | |
Record name | AMMONIUM CARBONATE | |
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URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/6305 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Density |
1.5 at 68 °F (USCG, 1999) - Denser than water; will sink | |
Record name | AMMONIUM CARBONATE | |
Source | CAMEO Chemicals | |
URL | https://cameochemicals.noaa.gov/chemical/2421 | |
Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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Impurities |
Ammonium carbamate is an impurity of commercial ammonium carbonate. | |
Record name | AMMONIUM CARBONATE | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/6305 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Product Name |
Ammonium Carbonate | |
Color/Form |
Colorless crystalline powder, Colorless, hard, translucent, crystal masses, white cubes or powder | |
CAS RN |
506-87-6, 8013-59-0, 10361-29-2, 8000-73-5 | |
Record name | AMMONIUM CARBONATE | |
Source | CAMEO Chemicals | |
URL | https://cameochemicals.noaa.gov/chemical/2421 | |
Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
Explanation | CAMEO Chemicals and all other CAMEO products are available at no charge to those organizations and individuals (recipients) responsible for the safe handling of chemicals. However, some of the chemical data itself is subject to the copyright restrictions of the companies or organizations that provided the data. | |
Record name | Ammonium carbonate | |
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Record name | Spirit of ammonia, aromatic | |
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Record name | Ammonium carbonate | |
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Record name | Carbonic acid, ammonium salt (1:2) | |
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Record name | Ammonium carbonate | |
Source | EPA DSSTox | |
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Record name | Diammonium carbonate | |
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Record name | Ammonium carbonate | |
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Record name | 8000-73-5 | |
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Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | AMMONIUM CARBONATE | |
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Melting Point |
58 °C (decomposes) | |
Record name | AMMONIUM CARBONATE | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/6305 | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
A: Ammonium carbonate releases ammonia gas, which acts as a food odor attractant for various insects, including the walnut husk fly. [] Research suggests that combining ammonium carbonate with fruit odors like butyl hexanoate enhances its attractiveness. [] This attraction forms the basis for developing attract-and-kill devices for pest control. []
A: Research indicates that pesticide-impregnated tags placed within traps do not negatively impact the attractiveness of ammonium carbonate lures for walnut husk flies. []
ANone: While often represented as (NH4)2CO3, commercially available ammonium carbonate primarily exists as a mixture of ammonium bicarbonate (NH4HCO3) and ammonium carbamate (NH2COONH4). Its molecular weight is 96.09 g/mol (for the pure compound, which is unstable under standard conditions).
A: While the provided research doesn't delve into specific spectroscopic details, techniques like FTIR (Fourier Transform Infrared Spectroscopy), XRD (X-Ray Diffraction), and EA (Elemental Analyzer) are commonly employed to analyze ammonium carbonate and its intermediates. []
A: Research shows that post-treating phenolic resin-treated sesenduk wood with ammonium carbonate significantly reduces formaldehyde emissions. [] The extent of reduction correlates with the amount of ammonium carbonate applied. []
A: Post-treatment with ammonium carbonate does not significantly impact the physical and mechanical properties of sesenduk wood. []
A: Treating commercial silica gels with ammonium carbonate significantly increases their acidity by forming strong acid sites. [, ] This enhanced acidity is attributed to the reaction of ammonium carbonate with residual sodium sulfate in commercial gels, leading to the formation of acidic ammonium bisulfate. [, ]
A: The increased acidity of ammonium carbonate-treated silica gel enhances its catalytic activity. For instance, it exhibits higher activity in the depolymerization of paraldehyde compared to untreated silica gel. [, ] The rate constant of this reaction directly correlates with the increased acid amount on the silica gel. [, ]
ANone: The provided research does not delve into computational chemistry and modeling aspects of ammonium carbonate.
ANone: The provided research does not focus on SAR studies for ammonium carbonate.
A: Contrary to common assumptions, solutions containing both acetone and ammonium carbonate exhibit limited stability. [] They react over a period of days, generating amminic and pyrimidinic compounds that may impact their cleaning effectiveness in art restoration. []
ANone: The provided research does not provide specific details regarding SHE regulations for ammonium carbonate.
ANone: The research does not focus on PK/PD properties of ammonium carbonate.
A: How effective is ammonium carbonate in controlling Ilyonectria liriodendri, a fungal pathogen?
ANone: The research does not provide information regarding resistance mechanisms related to ammonium carbonate.
A: While generally considered safe for various applications, high concentrations of ammonium carbonate (2%) exhibited phytotoxic effects on kiwifruit seedlings. []
ANone: The research provided does not discuss drug delivery and targeting applications of ammonium carbonate.
ANone: The provided research does not cover the use of biomarkers or diagnostics in relation to ammonium carbonate.
A: Researchers employ pilot-scale combustion rig facilities to investigate the NOx reduction capabilities of ammonium carbonate and other reagents in simulated flue gas conditions. [] They analyze the flue gas composition to determine NOx reduction efficiency at various temperatures and molar ratios. []
A: While ammonium carbonate offers advantages in leaching applications, its use might lead to ammonia emissions, which require careful management. [] Research focuses on maximizing ammonia recovery during leaching processes to minimize environmental impact. []
A: Ammonium carbonate demonstrates effective dissolution of rare earth elements, similar to potassium bicarbonate and potassium carbonate. [] The dissolution behavior and minimum concentration required for complete dissolution vary depending on the specific metallic element. []
ANone: The research papers provided do not include specific details on analytical method validation for ammonium carbonate.
ANone: The research does not discuss specific quality control and assurance measures for ammonium carbonate.
ANone: The research provided does not cover immunogenicity or immunological responses associated with ammonium carbonate.
ANone: The provided research does not cover drug-transporter interactions related to ammonium carbonate.
ANone: The research does not discuss any interactions between ammonium carbonate and drug-metabolizing enzymes.
A: Ammonium carbonate is generally recognized as safe for various applications. It degrades into ammonia, carbon dioxide, and water, posing minimal environmental risk when used responsibly. []
A: While ammonium carbonate shows promise in leaching copper from oxidized metallic materials, alternative leaching agents like acid-type extractants and chelating agents are also employed. [] The choice of leaching agent depends on factors like ore composition, cost, and environmental impact. []
A: Researchers are investigating ammonium carbonate as a potential alternative to urea in Selective Catalytic Reduction (SCR) systems for NOx emission control in diesel engines. [] Ammonium carbonate offers potential advantages like solid-state storage and lower decomposition temperature compared to urea, potentially addressing limitations like freezing at low temperatures and deposit formation. []
A: Research highlights the potential for recovering and reusing ammonium carbonate in various applications. For example, processes have been developed to regenerate ammonium carbonate solutions used in copper leaching by neutralizing the acid generated during copper extraction with ammonia released during metal separation. [] This approach promotes resource efficiency and reduces waste generation. []
ANone: The provided research utilizes various research infrastructures and resources, including:
- Pilot-scale combustion rigs: These facilities enable researchers to simulate real-world combustion conditions and evaluate the effectiveness of ammonium carbonate and other reagents in reducing NOx emissions. []
- Electrochemical techniques: Researchers employ techniques like cyclic voltammetry and galvanostatic electrolysis to investigate the anodic behavior of minerals like galena in ammonium carbonate solutions. []
- Analytical instrumentation: Techniques like FTIR, XRD, and EA are crucial for characterizing ammonium carbonate, its intermediates, and the products formed during various reactions. []
ANone: The diverse research applications of ammonium carbonate highlight its significance across multiple disciplines:
- Materials Science: Ammonium carbonate plays a vital role in modifying the surface properties of materials like silica gel, enhancing their catalytic activity for various chemical reactions. [, ]
- Environmental Science: Its use as a leaching agent in metal extraction and its potential in NOx reduction technologies underscore its relevance in developing sustainable and environmentally friendly processes. [, ]
- Agriculture: Ammonium carbonate's efficacy in controlling fungal pathogens like Ilyonectria liriodendri highlights its potential in developing sustainable agricultural practices. []
- Entomology: Understanding its role as an insect attractant contributes to developing targeted pest control strategies, minimizing reliance on broad-spectrum pesticides. [, ]
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